Cas no 55627-02-6 (Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)-)

Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)- structure
55627-02-6 structure
Product Name:Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)-
CAS No:55627-02-6
MF:C12H18O2
MW:194.270123958588
CID:386218
PubChem ID:185812
Update Time:2025-04-19

Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-2-ol,5,5-dimethyl-6-methylene-, 2-acetate, (1S,2R,4S)-
    • 5,5-Dimethyl-6-methylenebicyclo[2.2.1]hept-2-yl acetate
    • (2,2-dimethyl-3-methylidene-5-bicyclo[2.2.1]heptanyl) acetate
    • DTXSID10970967
    • Nojigiku acetate
    • 55627-02-6
    • GVZSSHYAFJPRJY-UHFFFAOYSA-N
    • 5,5-Dimethyl-6-methylenebicyclo[2.2.1]hept-2-yl acetate #
    • 5,5-DIMETHYL-6-METHYLIDENEBICYCLO[2.2.1]HEPTAN-2-YL ACETATE
    • Bicyclo[2.2.1]heptane-3-methylene-2,2-dimethyl-5-ol acetate
    • Inchi: 1S/C12H18O2/c1-7-10-5-9(12(7,3)4)6-11(10)14-8(2)13/h9-11H,1,5-6H2,2-4H3
    • InChI Key: GVZSSHYAFJPRJY-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1CC2CC1C(=C)C2(C)C

Computed Properties

  • Exact Mass: 194.13074
  • Monoisotopic Mass: 194.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.02
  • Boiling Point: 232.8°Cat760mmHg
  • Flash Point: 85.7°C
  • Refractive Index: 1.488
  • PSA: 26.3
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD